Cas no 1442106-92-4 (4-Methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride)

• Product Name: 4-Methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride
• CAS No: 1442106-92-4
• MF: C₉H₁₇Cl₂N₃
• MW: 238.157379865646
• MDL: MFCD18071347
• CID: 4700487
• Update Time: 2025-06-08

4-Methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride
• 4-Methyl-4-(1H-pyrazol-5-yl)piperidinedihydrochloride
• 4-methyl-4-(2H-pyrazol-3-yl)piperidine dihydrochloride
• 4-Methyl-4-(1H-pyrazol-5-yl)piperidine;dihydrochloride
• 4-Methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride

• MDL： MFCD18071347
• Inchi： 1S/C9H15N3.2ClH/c1-9(3-6-10-7-4-9)8-2-5-11-12-8;;/h2,5,10H,3-4,6-7H2,1H3,(H,11,12);2*1H
• InChI Key： WUOXZJHVPRALST-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C)(C2=CC=NN2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 152
• Topological Polar Surface Area: 40.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-Methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride

Introduction to 4-Methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride (CAS No. 1442106-92-4)

4-Methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride, identified by its CAS number 1442106-92-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a pyrazole ring fused with a piperidine backbone, contribute to its unique pharmacological properties and make it a subject of considerable interest in medicinal chemistry research.

The pyrazole moiety, specifically at the 5-position, introduces a nitrogen-rich scaffold that enhances the compound's ability to interact with biological targets. Pyrazole derivatives are known for their role in various pharmacological mechanisms, including enzyme inhibition and receptor binding. In contrast, the piperidine ring provides additional conformational flexibility, allowing the molecule to adopt multiple bioactive conformations. This structural combination makes 4-Methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride a promising candidate for further investigation in drug discovery.

Recent advancements in pharmaceutical research have highlighted the importance of piperidine-based compounds in developing novel therapeutics. These compounds have shown promise in treating a range of diseases, including neurological disorders, infectious diseases, and cancer. The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This improved solubility is particularly crucial for oral and intravenous drug delivery systems, where bioavailability is a key consideration.

The synthesis of 4-Methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the pyrazole ring into the piperidine backbone typically involves nucleophilic substitution or condensation reactions, depending on the synthetic route chosen. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic methodologies ensure that the final product meets the stringent requirements for pharmaceutical applications.

In terms of biological activity, preliminary studies on 4-Methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride have revealed potential effects on various biological pathways. The compound has been investigated for its interactions with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and neurology research. Additionally, its ability to modulate neurotransmitter receptors has sparked interest in its potential as an anxiolytic or antidepressant agent. These findings underscore the compound's versatility and highlight its therapeutic potential.

The pharmacokinetic properties of 4-Methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride are also of great interest. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when tested in preclinical models. Its moderate lipophilicity allows for efficient penetration across biological membranes, while its hydrochloride salt enhances water solubility. These characteristics make it an attractive candidate for further development into a clinical drug candidate.

One of the most compelling aspects of 4-Methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride is its potential for structure-based drug design. Computational modeling techniques have been used to predict how this compound interacts with biological targets at the molecular level. These simulations provide valuable insights into binding affinities and metabolic stability, enabling researchers to optimize the molecule's properties before moving into costly preclinical trials. Such computational approaches are becoming increasingly integral to modern drug discovery processes.

The safety profile of 4-Methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride is another critical area of investigation. Preclinical toxicology studies have assessed its acute and chronic toxicity profiles in animal models. These studies aim to identify any potential adverse effects associated with prolonged exposure to the compound. Preliminary results suggest that it exhibits low toxicity at therapeutic doses, making it a relatively safe candidate for further development.

The future directions for research on 4-Methyl-4-(1H-pyrazol-5-yl)piperidine dihydrochloride are multifaceted. Researchers are exploring new synthetic routes to improve yield and reduce costs, as well as investigating novel derivatives that may enhance biological activity or reduce side effects. Additionally, clinical trials are being planned to evaluate its efficacy and safety in human patients suffering from various conditions. These efforts represent a significant step forward in translating laboratory discoveries into tangible therapeutic benefits.

In conclusion, 4-Methyl - 4 - ( 1 H - pyrazol - 5 - yl ) piperidine dihydrochloride ( CAS No . 1442106 - 92 - 4 ) is a promising compound with significant potential in pharmaceutical applications . Its unique structural features , favorable pharmacokinetic properties , and preliminary biological activity make it an attractive candidate for further development . As research continues , this compound holds promise for contributing to advancements in medicine and improving patient outcomes worldwide .